4-(2-fluorobenzyl)-2-(3-methylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide
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Description
4-(2-fluorobenzyl)-2-(3-methylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C21H17FN2O3S and its molecular weight is 396.44. The purity is usually 95%.
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Scientific Research Applications
Antitumor Properties
A series of mono- and difluorinated 2-(4-aminophenyl)benzothiazoles, including derivatives related closely to the chemical structure , demonstrated potent cytotoxicity in vitro against certain human breast cancer cell lines. These compounds, by inducing cytochrome P450 CYP1A1, a crucial event in determining antitumor specificity, suggest their applicability in cancer research and potential therapeutic uses (Hutchinson et al., 2001).
Prodrug Development
Research into amino acid prodrugs of novel antitumor 2-(4-aminophenyl)benzothiazoles, which might include derivatives similar to the chemical , has shown promising results in overcoming limitations posed by drug lipophilicity. These water-soluble, chemically stable prodrugs are designed for better bioavailability and efficacy against specific cancer cell lines, indicating potential for clinical evaluation and pharmaceutical development (Bradshaw et al., 2002).
Pharmaceutical Properties
Further studies have synthesized water-soluble L-lysyl- and L-alanyl-amide prodrugs of lipophilic antitumor 2-(4-aminophenyl)benzothiazoles, aiming to address formulation and bioavailability challenges for parenteral administration. This work underscores the importance of developing effective delivery systems for these compounds, reinforcing their potential in therapeutic applications (Hutchinson et al., 2002).
Synthesis and Chemical Studies
Research on the synthesis of benzothiadiazine derivatives explores the chemical versatility and potential industrial applications of these compounds. Innovative synthetic methods have expanded the chemical library of benzothiadiazines, which could include the compound , highlighting their relevance in chemical research and potential industrial applications (Makino et al., 2003).
Properties
IUPAC Name |
4-[(2-fluorophenyl)methyl]-2-(3-methylphenyl)-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17FN2O3S/c1-15-7-6-9-17(13-15)24-21(25)23(14-16-8-2-3-10-18(16)22)19-11-4-5-12-20(19)28(24,26)27/h2-13H,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDUXEWBPVBAPGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.